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Compound of Interest

Compound Name: 2-Ethoxy-1-propanol

Cat. No.: B102468

This technical guide provides a detailed overview of 2-Ethoxy-1-propanol, a widely used
solvent, for researchers, scientists, and professionals in drug development. The document
covers its chemical identity, physicochemical properties, safety data, and analytical
methodologies.

Chemical Identity and Synonyms

2-Ethoxy-1-propanol is a member of the propylene glycol ether family.[1] It is a clear, colorless
liquid with a characteristic ether-like odor.[1] This compound is hygroscopic and miscible with
water, and it is an effective solvent for a variety of substances, including resins, inks, and
adhesives.[1]

A comprehensive list of its synonyms and identifiers is provided in the table below to aid in its
identification across various databases and literature.
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Identifier Type Value

IUPAC Name 2-ethoxypropan-1-ol[2]

CAS Number 19089-47-5[2]

Molecular Formula C5H1202[2]

Molecular Weight 104.15 g/mol [2]

nchi INChl=1S/C5H1202/c1-3-7-5(2)4-6/h5-6H,3-
4H2,1-2H3[2]

InChlKey DEDUBNVYPMOFDR-UHFFFAOY SA-N[2]

SMILES CCOC(C)COJ2]

EC Number 242-806-7[2]

UNII 11JHT6036A[2]
2-Ethoxypropanol, 1-Propanol, 2-ethoxy-,

Synonyms Propylene glycol monoethyl ether, alpha, 2-

ethoxy-propan-1-ol[2]

Physicochemical and Toxicological Properties

The following tables summarize the key physicochemical and toxicological properties of 2-

Ethoxy-1-propanol, compiled from various safety data sheets and chemical databases.

Physical and Chemical Properties
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Property Value Reference
Boiling Point 132 °C [3]

Flash Point 42 °C [3]

Density 0.904 g/cm? at 20°C [4]

Water Solubility Miscible [3]

Vapor Pressure No data available

Autoignition Temperature No data available

Refractive Index 1.4122 [4]

Melting Point -90 °C (estimate) [4]

icoloaical

Toxicological Endpoint Result Reference

o Shall not be classified as
Acute Toxicity acutely toxic [5]

] ] o Shall not be classified as
Skin Corrosion/Irritation o ) [5]
corrosive/irritant to skin.

Shall not be classified as
Serious Eye Damage/Irritation seriously damaging to the eye [5]

or eye irritant.

Respiratory or Skin )
L Data not available
Sensitisation

o Shall not be classified as a
Germ Cell Mutagenicity [5]
germ cell mutagen.

. - Shall not be classified as
Carcinogenicity carcinogenic [5]

] o Shall not be classified as a
Reproductive Toxicity ] ) [5]
reproductive toxicant.
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Experimental Protocols and Analytical
Methodologies

The determination of 2-Ethoxy-1-propanol in various matrices is crucial for quality control and
research purposes. The most common analytical techniques employed are Gas
Chromatography-Flame lonization Detection (GC-FID) and High-Performance Liquid
Chromatography (HPLC).

Gas Chromatography-Flame lonization Detection (GC-
FID)

GC-FID is a robust and widely used technique for the separation and quantification of volatile
organic compounds like 2-Ethoxy-1-propanol. The principle involves volatilizing the sample
and separating its components in a capillary column. The separated components are then
detected by a flame ionization detector, which generates a signal proportional to the amount of
analyte.

A general workflow for the analysis of 2-Ethoxy-1-propanol using GC-FID is depicted in the
following diagram.

Sample Preparation GC-FID Analysis Data Processing

Click to download full resolution via product page

Caption: General workflow for GC-FID analysis.

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC)

RP-HPLC is another powerful technique for the analysis of 2-Ethoxy-1-propanol, particularly
for non-volatile samples or when derivatization is required for detection. In RP-HPLC, the
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stationary phase is nonpolar, and the mobile phase is a polar solvent mixture.

The following diagram illustrates a typical workflow for RP-HPLC analysis.

Sample Preparation RP-HPLC Analysis Data Processing

Click to download full resolution via product page

Caption: General workflow for RP-HPLC analysis.

Safety and Handling

2-Ethoxy-1-propanol is a flammable liquid and vapor.[6][7] It is essential to handle this
chemical in a well-ventilated area and away from sources of ignition.[6][7] The use of personal
protective equipment, such as safety glasses and gloves, is recommended. For detailed safety
information, refer to the safety data sheet (SDS) provided by the supplier.[5][6][7]

Conclusion

This technical guide has provided a comprehensive overview of 2-Ethoxy-1-propanol,
covering its chemical identity, physicochemical properties, analytical methodologies, and safety
considerations. The information presented is intended to be a valuable resource for scientists
and researchers working with this solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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